Cas no 33989-10-5 ((1,10-PHENANTHROLINE)BIS(TRIPHENYLPHOSPHINE)COPPER (I) NITRATE DICHLOROMETHANE ADDUCT)

• Product Name: (1,10-PHENANTHROLINE)BIS(TRIPHENYLPHOSPHINE)COPPER (I) NITRATE DICHLOROMETHANE ADDUCT
• CAS No: 33989-10-5
• MDL: MFCD07369033
• CID: 294562
• PubChem ID: 329762682
• Update Time: 2025-05-22

(1,10-PHENANTHROLINE)BIS(TRIPHENYLPHOSPHINE)COPPER (I) NITRATE DICHLOROMETHANE ADDUCT Chemical and Physical Properties

Names and Identifiers

• (1,10-PHENANTHROLINE)BIS(TRIPHENYLPHOSPHINE)COPPER (I) NITRATE DICHLOROMETHANE ADDUCT
• (1,10-phenanthroline)bis(triphenylphosphine)copper(I) nitrate
• Cu(phen)(PPh3)2
• Cu(Phen)(PPh3)2NO3
• CuNO3(phen)(PPh3)2
• nitratobis(triphenylphosphane)phenanthrolinecopper
• (1,10-Phenanthroline)bis(triphenylphosphine)copper nitrate
• (1,10-Phenanthroline)bis(triphenylphosphine)copper(I) nitrate dichloromethane adduct 95%
• (1,10-Phenanthroline)bis(triphenylphosphine)copper(I)nitratedichloromethaneadduct,98%
• copper(1+):dichloromethane:1,10-phenanthroline:triphenylphosphane:nitrate
• (1,10-Phenanthroline)bis(triphenylphosphine)copper(I) nitrat...

• MDL： MFCD07369033
• Inchi： 1S/2C18H15P.C12H8N2.Cu.NO3/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;2-1(3)4/h2*1-15H;1-8H;;/q;;;2*-1/p+2
• InChI Key： YLKKRSZAMSLCJB-UHFFFAOYSA-P
• SMILES： N([O-])(=O)=O.P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)[Cu+]1(N2=CC=CC3=CC=C4C=CC=N1C4=C23)P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 913.12200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 117
• Rotatable Bond Count: 12
• Complexity: 406
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 202-204 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 121.84000
• LogP: 11.37570
• Solubility: Not available
• Vapor Pressure: No data available

(1,10-PHENANTHROLINE)BIS(TRIPHENYLPHOSPHINE)COPPER (I) NITRATE DICHLOROMETHANE ADDUCT Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on (1,10-PHENANTHROLINE)BIS(TRIPHENYLPHOSPHINE)COPPER (I) NITRATE DICHLOROMETHANE ADDUCT

CAS No. 33989-10-5: (1,10-Phenanthroline)Bis(triphenylphosphine)copper (I) nitrate dichloromethane adduct

The compound with CAS No. 33989-10-5, commonly referred to as (1,10-Phenanthroline)Bis(triphenylphosphine)copper (I) nitrate dichloromethane adduct, is a highly specialized organometallic compound that has garnered significant attention in the fields of coordination chemistry, catalysis, and materials science. This compound is composed of a copper (I) center coordinated by two triphenylphosphine ligands and one 1,10-phenanthroline ligand, with a nitrate counterion and dichloromethane as a solvent adduct. Its unique structure and electronic properties make it a versatile tool in various chemical applications.

Recent advancements in the synthesis and characterization of this compound have been driven by its potential as a catalyst in organic transformations. The copper (I) center plays a pivotal role in facilitating oxidative addition and reductive elimination processes, which are critical in cross-coupling reactions—a cornerstone of modern organic synthesis. For instance, studies have demonstrated its effectiveness in the Suzuki-Miyaura coupling reaction, where it enables the formation of carbon-carbon bonds under mild conditions. This capability has significant implications for the pharmaceutical industry, where complex molecules are often required.

The coordination environment around the copper center is particularly noteworthy. The triphenylphosphine ligands provide steric protection and stabilize the copper (I) oxidation state, while the 1,10-phenanthroline ligand introduces a rigid chelating framework that enhances the compound's stability and selectivity. This combination of ligands ensures that the compound exhibits exceptional catalytic activity and durability under diverse reaction conditions.

In addition to its catalytic applications, this compound has also been explored for its potential in materials science. Research has shown that it can serve as a precursor for the synthesis of copper-based nanoparticles, which are valuable in applications such as catalysis, sensing, and electronics. The controlled synthesis of these nanoparticles relies heavily on the stability and reactivity of the parent compound, making it an indispensable intermediate in materials chemistry.

From an environmental perspective, the use of dichloromethane as a solvent adduct raises questions about its sustainability. However, recent studies have focused on developing greener alternatives without compromising the compound's performance. For example, researchers have investigated the use of ionic liquids or water as solvents to reduce environmental impact while maintaining catalytic efficiency.

The structural characterization of this compound has been significantly enhanced by advanced spectroscopic techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into its geometry and electronic structure, which are crucial for understanding its reactivity and function.

Looking ahead, the future of this compound lies in its further optimization for industrial applications. Collaborative efforts between academic researchers and industry professionals are expected to unlock new avenues for its use in areas such as polymerization catalysis and electrocatalysis. Its ability to adapt to different chemical environments makes it a promising candidate for next-generation materials and processes.

In conclusion, CAS No. 33989-10-5 represents a cutting-edge advancement in organometallic chemistry with broad implications across multiple disciplines. Its unique properties and versatile applications position it as a key player in both academic research and industrial innovation.